3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine

• Molecular Formula: C11H11F2N
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-(3,4-difluorophenyl)-2-methylbut-3-yn-2-amine
• InChI: InChI=1S/C11H11F2N/c1-11(2,14)6-5-8-3-4-9(12)10(13)7-8/h3-4,7H,14H2,1-2H3
• InChI Key: VXPCOSLPSAUXOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC(=C(C=C1)F)F)N

Description

3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

155 g (0.8 mol) of 3,4-difluoro-bromobenzene and 75 g (0.9 mol) of 3-amino-3, 3-dimethyl-1-propine are introduced into 900 ml of triethylamine. After 2.81 g (0.004 mol) of palladium(II)-bis(triphenylphosphine) dichloride, 3.05 g (0.016 mol) of copper(I) iodide and 8.4 g (0.032 mol) of triphenylphosphine have been added, the reaction mixture is refluxed for 4 hours. It is subsequently filtered, the filtrate is concentrated under a water-pump vacuum, and the residue is distilled under an oil-pump vacuum. 137 g (86% of theory) of 3-amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine of boiling point 75° C. at 1.5 mbar are obtained.